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Compound of Interest

Compound Name: Tripropylphosphine

Cat. No.: B1584992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tripropylphosphine, a significant

organophosphorus compound. It details its chemical and physical properties, synthesis, and

key applications in chemical research and the pharmaceutical industry, with a focus on its role

as a ligand in catalysis.

Chemical Identity and Properties
Tripropylphosphine, a trivalent phosphorus compound, is a clear, colorless liquid at room

temperature. It is characterized by the following identifiers and physical properties:
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Property Value Citation(s)

IUPAC Name tripropylphosphane [1]

CAS Number 2234-97-1 [1][2]

Molecular Formula C₉H₂₁P [1][3]

Molecular Weight 160.24 g/mol [1]

Boiling Point 72-74 °C at 12 mmHg [2]

Density 0.801 g/mL at 25 °C [2]

Refractive Index n20/D 1.4584 [2]

Solubility Insoluble in water [2]

Signal Word Danger

Hazard Statements

H250 (Catches fire

spontaneously if exposed to

air), H314 (Causes severe skin

burns and eye damage)

[1]

Synthesis of Tripropylphosphine
A common laboratory-scale synthesis of tripropylphosphine involves the reaction of a

Grignard reagent with phosphorus trichloride. A documented industrial method involves the

photo-catalyzed reaction of phosphine with propylene.

Experimental Protocol: Photo-catalyzed Synthesis

This protocol describes the synthesis of tripropylphosphine from phosphine and propylene

using a zinc oxide catalyst and light irradiation.

Reactor Setup: A transparent reactor is charged with an acetone solution and 0.01 mol of

ZnO powder. The mixture is stirred to ensure a uniform suspension of the catalyst.

Reagent Introduction: One mole of phosphine and five moles of propylene are slowly

introduced into the reactor while stirring continuously.
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Reaction Conditions: The reaction is carried out at 0°C under irradiation from a 50W energy-

saving lamp for a duration of 12 hours.

Work-up: Upon completion, the catalyst is removed by filtration.

Purification: The filtrate is subjected to reduced pressure distillation to yield pure

tripropylphosphine.[4]

This method has been reported to achieve a yield of 97.5% with a purity of 96.2%.[4]

Applications in Organic Synthesis and Drug
Development
Tripropylphosphine serves as a crucial reagent and ligand in a variety of chemical

transformations, which are fundamental to both academic research and industrial processes,

including pharmaceutical manufacturing.

Role as a Ligand in Cross-Coupling Reactions:

Tripropylphosphine is frequently employed as a ligand for transition metal catalysts,

particularly palladium, in cross-coupling reactions. These reactions are pivotal for the

construction of carbon-carbon and carbon-heteroatom bonds, which are ubiquitous in medicinal

chemistry and drug discovery. The phosphine ligand plays a critical role in stabilizing the metal

center and modulating its catalytic activity.

Tripropylphosphine is a suitable ligand for several named cross-coupling reactions, including:

Buchwald-Hartwig Amination

Heck Reaction

Hiyama Coupling

Negishi Coupling

Sonogashira Coupling
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Stille Coupling

Suzuki-Miyaura Coupling

The general workflow for a palladium-catalyzed cross-coupling reaction involving a phosphine

ligand like tripropylphosphine is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584992#tripropylphosphine-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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